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Compound of Interest

Compound Name: TC OT 39

Cat. No.: B611260 Get Quote

Introduction

TC OT 39 is a potent, non-peptide partial agonist for the oxytocin receptor (OTR) and an

antagonist for the V1a vasopressin receptor.[1][2] Specifically, it demonstrates EC50 values of

33 nM for the oxytocin receptor and 850 nM for the V2 vasopressin receptor, alongside a Ki of

330 nM for the V1a vasopressin receptor.[2] Due to its role in modulating these critical signaling

pathways, TC OT 39 is a valuable tool in research, particularly in studies related to uterine

response and neurological functions.[3][4]

Accurate and consistent preparation of stock solutions is paramount for achieving reproducible

experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for TC OT 39, offering

high solubility.[5] These application notes provide a detailed protocol for the preparation,

storage, and handling of TC OT 39 stock solutions using DMSO, intended for researchers,

scientists, and professionals in drug development.

Data Presentation
Quantitative data for TC OT 39 is summarized below for easy reference.

Table 1: Chemical and Physical Properties of TC OT 39
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Property Value Reference

Molecular Weight 600.78 g/mol

Formula C₃₂H₄₀N₈O₂S

CAS Number 479232-57-0

Purity ≥97%

Appearance Powder [5]

Max Solubility in DMSO 100 mM [2]

| Storage (Solid) | -20°C, desiccated |[5] |

Table 2: DMSO Volumes for Common Stock Concentrations

This table provides the required volume of DMSO to add to a specific mass of TC OT 39 to

achieve a desired stock concentration. Calculations are based on a molecular weight of 600.78

g/mol .[1] For batch-specific molecular weights, refer to the Certificate of Analysis provided by

the supplier.[1]

Desired
Concentration

Mass of TC OT 39:
1 mg

Mass of TC OT 39:
5 mg

Mass of TC OT 39:
10 mg

1 mM 1.66 mL 8.32 mL 16.65 mL

5 mM 0.33 mL 1.66 mL 3.33 mL

10 mM 0.17 mL 0.83 mL 1.66 mL

50 mM 0.03 mL 0.17 mL 0.33 mL

100 mM 0.017 mL 0.083 mL 0.17 mL

Experimental Protocols
Protocol 1: Preparation of a 10 mM TC OT 39 Stock
Solution in DMSO
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This protocol details the steps to prepare a 10 mM stock solution from 5 mg of solid TC OT 39.

Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with caution.

Perform all steps in a properly functioning chemical fume hood.

Materials and Equipment:

TC OT 39 solid powder (5 mg)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated precision balance

Sterile, amber, or light-protected vials with tight-sealing caps

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator water bath

Procedure:

Equilibration: Allow the vial containing the solid TC OT 39 powder to equilibrate to room

temperature for at least 60 minutes before opening to prevent condensation.[6]

Weighing: Accurately weigh 5 mg of TC OT 39 powder and transfer it into a sterile vial.

Solvent Calculation: Based on Table 2, 0.83 mL (830 µL) of DMSO is required to prepare a

10 mM solution from 5 mg of TC OT 39.

Dissolution: Carefully add 830 µL of anhydrous DMSO to the vial containing the compound.
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Mixing: Securely cap the vial and vortex thoroughly until the solid is completely dissolved. A

brief sonication in a water bath can be used to aid dissolution if necessary.

Visual Inspection: Visually inspect the solution to ensure there are no visible particulates.

The solution should be clear.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in tightly sealed vials.[6]

Labeling: Clearly label each aliquot with the compound name ("TC OT 39"), concentration

(10 mM), solvent (DMSO), preparation date, and your initials.

Final Storage: Store the aliquots at -20°C for short-term use (up to one month) or at -80°C

for long-term storage (up to six months).[6][7]

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for preparing TC OT 39 stock solution.
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TC OT 39 Signaling Pathway
TC OT 39 acts as a partial agonist at the oxytocin receptor (OTR), which is a G-protein coupled

receptor (GPCR).[4] The primary signaling cascade initiated by OTR activation involves the

Gq/11 alpha-subunit.[4] This activates Phospholipase C (PLC), leading to the hydrolysis of

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and

diacylglycerol (DAG). IP3 then binds to its receptor on the endoplasmic reticulum, triggering the

release of intracellular calcium (Ca²⁺), which mediates many of the downstream physiological

effects.[4]
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Caption: Oxytocin receptor signaling pathway activated by TC OT 39.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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